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Lactamide in Pharmaceutical Cocrystallization
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Compound Focus: Lactamide

CAS No.: 2043-43-8

Cat. No.: S532337

Recent studies show that lactamide can act as a coformer to improve the solubility of Biopharmaceutical
Classification System (BCS) Class II drugs, which have low solubility but high permeability [1]. This is

significant for improving a drug's bioavailability without altering its chemical structure.
¢ Mechanism: Lactamide forms new, multi-component crystals with the active pharmaceutical
ingredient (API). The hydrogen-bonding interactions between lactamide and the drug molecule can
create a crystal lattice that is more easily disrupted by water, leading to a higher dissolution rate [1].
¢ Key Finding: A 2025 study demonstrated that a febuxostat-lactamide (FEBH-LAC) cocrystal

achieved a solubility of 13.9 mg/L, making it the most soluble among the tested cocrystals. However,
a cocrystal with diacetamide (FEBH-DIA), with a solubility of 12.2 mg/L, offered a better balance of

solubility and thermal stability [1].

Experimental Protocol: Cocrystal Formation via
Grinding

The following method, adapted from a 2025 study, describes forming cocrystals from an anhydrous drug and

lactamide [1].
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Materials & Equipment:

e Anhydrous Active Pharmaceutical Ingredient (API), e.g., Febuxostat [1]

e Lactamide (e.g., >98.0% purity, available from suppliers like TCI America) [2]
e Agate ball mill or mortar and pestle
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e Powder X-ray Diffractometer (PXRD)
o Differential Scanning Calorimetry (DSC) or Thermogravimetric Analysis (TGA)
e Apparatus for solubility/dissolution testing

Procedure:

e Preparation: Ensure the drug substrate is in its anhydrous form for more reliable cocrystal formation
[1].

¢ Weighing: Weigh the API and lactamide in a 1:1 stoichiometric ratio.

e Grinding: Transfer the mixture to a ball mill or mortar and grind solid-state for a minimum of 30-60
minutes.

e Characterization: Analyze the resulting solid using PXRD to confirm the formation of a new
crystalline phase that is distinct from the starting materials. Use thermal analysis (DSC/TGA) to check
for melting point changes and assess thermal stability.

¢ Solubility Testing: Determine the solubility of the formed cocrystal in water or a relevant buffer using
standard shake-flask or dissolution apparatus methods. Compare the results against the pure API.

Solubility Data & Properties

This table summarizes key quantitative data from the search results for easy comparison.

Value for Value for FEBH-
Property . Notes | Source
Lactamide LAC Cocrystal
Water 782.20 g/L (at 13.9 mg/L Lactamide itself is highly soluble. The value
Solubility 25°C) [2] (Febuxostat for the cocrystal is the achieved solubility of
solubility) [1] the drug.
Molecular 89.09 g/mol [2] - -

Weight

Melting Point  73-76 -- -
°Clcitation:] [2]

pKa 13.34 £ 0.20 [2]
(Predicted)
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Value for Value for FEBH-
Property . Notes | Source
Lactamide LAC Cocrystal
log P -1.161 [2] -- Indicates high hydrophilicity.

(Estimated)

FAQs and Troubleshooting

Q1: What is the main advantage of using lactamide as a coformer? Al: Its primary advantage is the
potential to significantly enhance the solubility and dissolution rate of poorly soluble drugs, which can
lead to lower dosage requirements and reduced side effects [1]. Being a metabolite of lactic acid, it may also

offer a favorable toxicological profile.

Q2: Why did my cocrystal formation experiment fail to improve solubility? A2: Common issues

include:

¢ Starting Material Form: Using a drug hydrate instead of the anhydrous form can prevent cocrystal
formation or lead to different outcomes. Always confirm the solid form of your starting material [1].

e Thermal Instability: Some lactamide cocrystals, while highly soluble, can be thermally unstable. If
your product degrades during processing or analysis, it will not show the expected solubility. Consider
alternative aliphatic amide coformers like diacetamide for a better stability-solubility balance [1].

Q3: Where can I purchase lactamide for research purposes? A3: Several chemical suppliers offer

lactamide, including TCI America, TRC, and AK Scientific. Packaging typically ranges from 1g to 25g [2].

A Note on N,N-Dimethyl Lactamide

Your search may also reveal information on N,N-Dimethyl lactamide (marketed as Agnique AMD 3 L).
This is a different chemical (a derivative of lactamide) primarily used as a green, polar solvent in
agrochemical formulations and polymer processing. It is not typically used as a coformer for solubility

enhancement in the same way as lactamide [3] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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